Cas no 2138108-64-0 (2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid)

• Product Name: 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid
• CAS No: 2138108-64-0
• MF: C₁₃H₁₃BrN₂O₃S
• MW: 357.222921133041
• CID: 6378443
• PubChem ID: 165499176
• Update Time: 2025-07-19

2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153429
• 2-{[6-bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid
• 2138108-64-0
• 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid

• Inchi： 1S/C13H13BrN2O3S/c1-2-19-6-11-15-10-4-3-8(14)5-9(10)13(16-11)20-7-12(17)18/h3-5H,2,6-7H2,1H3,(H,17,18)
• InChI Key： HJHXKTZQNFDYIP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(N=C(COCC)N=2)SCC(=O)O

Computed Properties

• Exact Mass: 355.98303g/mol
• Monoisotopic Mass: 355.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid

Introduction to 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic Acid (CAS No. 2138108-64-0)

2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid, identified by its CAS number 2138108-64-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex quinazoline core structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of functional groups such as the sulfanyl and carboxylic acid moieties makes it a versatile intermediate for further chemical modifications and biological evaluations.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules targeting various biological pathways. Specifically, derivatives of quinazoline have been extensively studied for their activities against enzymes and receptors involved in cancer, inflammation, and infectious diseases. The modification of the quinazoline ring with substituents like 6-bromo and 2-(ethoxymethyl) introduces unique electronic and steric properties that can influence the molecule's binding affinity and selectivity. The sulfanyl group further enhances the potential for hydrogen bonding interactions, which are crucial for molecular recognition processes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate kinase activities. Kinases are enzymes that play pivotal roles in cell signaling cascades, and their dysregulation is often associated with pathological conditions such as cancer. The compound 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid has been investigated as a potential kinase inhibitor due to its ability to interact with the ATP-binding site of these enzymes. Preliminary studies suggest that it may exhibit inhibitory effects on certain kinases, making it a promising candidate for further development.

The carboxylic acid group at the terminal position of the molecule provides an additional site for chemical modification, allowing for the synthesis of derivatives with enhanced solubility or bioavailability. This feature is particularly important in drug development, where pharmacokinetic properties often dictate the success of a therapeutic agent. The sulfanyl group also contributes to the molecule's solubility in polar environments, which is beneficial for both in vitro and in vivo studies.

Advances in computational chemistry have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid as a ligand to understand its interactions with various kinases. These studies have revealed that the compound can effectively compete with ATP for binding to the kinase active site, suggesting its potential as an inhibitor. Furthermore, the presence of multiple hydrogen bond donors and acceptors enhances its binding affinity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and etherification. The use of modern catalytic methods has improved the efficiency of these reactions, reducing both reaction times and waste generation.

In vitro pharmacological studies have begun to explore the biological activity of 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid. Initial experiments have shown that it exhibits inhibitory effects on certain kinases at micromolar concentrations, indicating its potential therapeutic value. Additionally, cell-based assays have been conducted to assess its ability to modulate downstream signaling pathways affected by these kinases. These studies have provided valuable insights into its mechanism of action and potential side effects.

The compound's structural features also make it an attractive scaffold for drug design. By leveraging computational tools such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD), researchers can identify optimal positions for further modifications to enhance potency and selectivity. The sulfanyl group, in particular, offers multiple opportunities for derivatization without significantly altering the core quinazoline structure.

The growing interest in targeted therapies has spurred research into developing kinase inhibitors with high specificity and low toxicity. 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid, with its unique structural features, represents a promising lead compound in this area. Future studies will focus on optimizing its chemical properties through medicinal chemistry approaches while evaluating its safety profile through preclinical animal models.

The impact of this research extends beyond academic curiosity; it holds significant implications for patients suffering from diseases caused by kinase dysregulation. By developing novel inhibitors like 2-{[6-Bromo-2-(ethoxymethyl)quinazolin-4-yl]sulfanyl}acetic acid, researchers aim to provide more effective treatments that address unmet medical needs. As our understanding of biological pathways continues to evolve, compounds such as this one will play a crucial role in advancing personalized medicine approaches.